Cas no 1243405-76-6 (3-amino-4-cyclopropoxybenzonitrile)

3-Amino-4-cyclopropoxybenzonitrile is a versatile intermediate in organic synthesis, particularly valued for its cyclopropoxy and nitrile functional groups. The cyclopropoxy moiety enhances steric and electronic properties, making it useful in the development of pharmaceuticals and agrochemicals. The presence of both an amino and nitrile group allows for further derivatization, enabling applications in heterocyclic chemistry and ligand design. Its stability under various reaction conditions and compatibility with multiple synthetic pathways make it a reliable building block for complex molecular architectures. This compound is particularly relevant in medicinal chemistry for the synthesis of bioactive molecules targeting specific receptor interactions.

3-amino-4-cyclopropoxybenzonitrile structure

1243405-76-6 structure

Product Name:3-amino-4-cyclopropoxybenzonitrile

CAS No:1243405-76-6

MF:C₁₀H₁₀N₂O

MW:174.199202060699

CID:6349909

PubChem ID:72231397

Update Time:2025-06-07

3-amino-4-cyclopropoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-amino-4-cyclopropoxybenzonitrile
- SCHEMBL19175494
- MB64826
- 1243405-76-6
- EN300-1295001
- Inchi： 1S/C10H10N2O/c11-6-7-1-4-10(9(12)5-7)13-8-2-3-8/h1,4-5,8H,2-3,12H2
- InChI Key： XHDIYYXNLBMRHR-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=CC=1N)C1CC1

Computed Properties

Exact Mass: 174.079312947g/mol
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 59Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1295001-1.0g	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		1g	$0.0	2023-06-06
Enamine	EN300-1295001-50mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		50mg	$707.0	2023-09-30
Enamine	EN300-1295001-100mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		100mg	$741.0	2023-09-30
Enamine	EN300-1295001-250mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		250mg	$774.0	2023-09-30
Enamine	EN300-1295001-500mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		500mg	$809.0	2023-09-30
Enamine	EN300-1295001-1000mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		1000mg	$842.0	2023-09-30
Enamine	EN300-1295001-2500mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		2500mg	$1650.0	2023-09-30
Enamine	EN300-1295001-5000mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		5000mg	$2443.0	2023-09-30
Enamine	EN300-1295001-10000mg	3-amino-4-cyclopropoxybenzonitrile	1243405-76-6		10000mg	$3622.0	2023-09-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763362-1g	3-Amino-4-cyclopropoxybenzonitrile	1243405-76-6	98%	1g	￥8781.00	2024-08-09